Cas no 2416229-86-0 (2-(3-Methyl-5,6,7,8-tetrahydronaphthalen-2-yl)ethan-1-amine)

• Product Name: 2-(3-Methyl-5,6,7,8-tetrahydronaphthalen-2-yl)ethan-1-amine
• CAS No: 2416229-86-0
• MF: C₁₃H₁₉N
• MW: 189.29666352272
• MDL: MFCD32668158
• CID: 5674709
• PubChem ID: 146155826
• Update Time: 2025-06-11

2-(3-Methyl-5,6,7,8-tetrahydronaphthalen-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-methyl-5,6,7,8-tetrahydronaphthalen-2-yl)ethan-1-amine
• EN300-26621559
• 2416229-86-0
• 2-(3-Methyl-5,6,7,8-tetrahydronaphthalen-2-yl)ethan-1-amine

• MDL： MFCD32668158
• Inchi： 1S/C13H19N/c1-10-8-12-4-2-3-5-13(12)9-11(10)6-7-14/h8-9H,2-7,14H2,1H3
• InChI Key： MEYUZSCLHTVPRJ-UHFFFAOYSA-N
• SMILES： NCCC1C(C)=CC2CCCCC=2C=1

Computed Properties

• Exact Mass: 189.151749610g/mol
• Monoisotopic Mass: 189.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Additional information on 2-(3-Methyl-5,6,7,8-tetrahydronaphthalen-2-yl)ethan-1-amine

Introduction to 2-(3-Methyl-5,6,7,8-tetrahydronaphthalen-2-yl)ethan-1-amine (CAS No. 2416229-86-0)

2-(3-Methyl-5,6,7,8-tetrahydronaphthalen-2-yl)ethan-1-amine, identified by the chemical identifier CAS No. 2416229-86-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a tetrahydronaphthalene core substituted with a methyl group at the 3-position and an amine functional group at the 1-position of the ethyl chain, exhibits unique structural and pharmacological properties that have garnered attention from researchers exploring novel therapeutic agents.

The tetrahydronaphthalene scaffold is a common motif in many biologically active molecules, known for its ability to interact with biological targets through hydrophobic and aromatic stacking interactions. The introduction of a methyl group at the 3-position of the naphthalene ring may modulate the electronic properties and spatial orientation of the aromatic system, potentially influencing its binding affinity and selectivity. The presence of an amine group at the 1-position of the ethyl chain further enhances the compound's versatility, allowing for further derivatization and functionalization to tailor its pharmacological profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that the tetrahydronaphthalen-2-yl moiety in 2-(3-Methyl-5,6,7,8-tetrahydronaphthalen-2-yl)ethan-1-amine can effectively engage with specific pockets in biological targets, such as protein receptors or enzymes. The methyl group may serve as a critical determinant in optimizing interactions with these targets, while the amine group provides a handle for covalent or non-covalent binding interactions.

In the context of drug discovery, compounds like 2-(3-Methyl-5,6,7,8-tetrahydronaphthalen-2-yl)ethan-1-amine are often explored for their potential as scaffolds for kinase inhibitors, GPCR modulators, or other therapeutic applications. The unique combination of structural features makes it a promising candidate for further investigation into its biological activity. Preliminary studies have indicated that derivatives of this compound may exhibit desirable pharmacokinetic properties, including good solubility and metabolic stability.

The synthesis of 2-(3-Methyl-5,6,7,8-tetrahydronaphthalen-2-yl)ethan-1-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as catalytic hydrogenation and transition-metal-catalyzed cross-coupling reactions, are often employed to construct the complex tetrahydronaphthalene core. The introduction of the methyl group and subsequent functionalization at the 1-position of the ethyl chain are critical steps that demand precise control over reaction conditions.

From a medicinal chemistry perspective, understanding the relationship between structure and activity is paramount. The substitution pattern on the tetrahydronaphthalen-2-yl ring in 2-(3-Methyl-5,6,7,8-tetrahydronaphthalen-2-yl)ethan-1-amine plays a crucial role in determining its biological efficacy. By systematically varying substituents such as hydroxyl groups or halogens on the naphthalene ring or modifying the length and branching of the ethyl chain attached to the amine group, researchers can fine-tune its pharmacological properties.

The compound's potential applications extend beyond traditional small-molecule drug development. Its structural features make it an attractive candidate for use in fragment-based drug design or as a key intermediate in larger molecular architectures. Additionally, advances in biocatalysis have opened new avenues for synthesizing complex molecules like this one using enzymatic methods, which can improve sustainability and scalability.

In conclusion,2-(3-Methyl-5,6,7,8-tetrahydronaphthalen-2-yl)ethan-1-amine (CAS No. 2416229-86-0) represents a fascinating subject of study in pharmaceutical chemistry. Its unique structural composition and predicted biological interactions make it a valuable asset for researchers seeking to develop novel therapeutic agents. As our understanding of molecular recognition continues to evolve,tetrahydronaphthalene-based compounds like this one will undoubtedly play an increasingly important role in drug discovery and development efforts worldwide.